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Compound of Interest

Compound Name: Ticarcillin sodium

Cat. No.: B1683155 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ticarcillin is a carboxypenicillin, a class of β-lactam antibiotics, that exhibits a broad spectrum

of bactericidal activity against many gram-positive and particularly gram-negative bacteria.[1]

Its primary mechanism of action involves the inhibition of bacterial cell wall synthesis by

preventing the cross-linking of peptidoglycan, which ultimately leads to cell lysis.[2] In

microbiology and molecular biology, ticarcillin is frequently used as a selective agent in culture

media to inhibit the growth of susceptible bacteria. It serves as a common alternative to

ampicillin, in part because it can be more stable and may prevent the formation of satellite

colonies. This document provides detailed protocols for the preparation, sterilization, and

storage of ticarcillin stock solutions for various research applications.

Physicochemical Properties and Storage
Proper handling and storage of ticarcillin disodium salt and its stock solutions are crucial for

maintaining its efficacy.
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Property Data

Molecular Formula C₁₅H₁₄N₂Na₂O₆S₂

Molecular Weight 428.39 g/mol [3][4]

Appearance White to yellowish-white crystalline powder[1]

Solubility (Water) ≥ 100 mg/mL[3]

Solubility (DMSO) 125 mg/mL[3]

Storage (Powder) 2-8°C, protected from light and moisture.[1][3][5]

Storage (Stock Solution)
Aliquots stored at -20°C or -80°C. Avoid

repeated freeze-thaw cycles.[3][6]

Stability (Stock Solution)

Stable for at least one month at -20°C and up to

six months at -80°C.[3] Some studies suggest

that β-lactam antibiotics may lose potency over

time in frozen storage and should be used

promptly after thawing.[6]

Experimental Protocols
Protocol 1: Preparation of a 100 mg/mL Ticarcillin Stock
Solution
This protocol describes the preparation of a high-concentration stock solution of ticarcillin,

which can be diluted to the desired working concentration.

Materials:

Ticarcillin disodium salt powder

Sterile, nuclease-free water

Sterile conical tubes (15 mL or 50 mL)

Sterile 0.22 µm syringe filter
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Sterile syringe (10 mL or larger)

Sterile microcentrifuge tubes (1.5 mL)

Vortex mixer

Analytical balance and weigh boats

Personal Protective Equipment (PPE): Lab coat, gloves, and safety glasses

Procedure:

Calculate the required mass of ticarcillin powder:

The potency of the ticarcillin powder can vary between lots. Refer to the Certificate of

Analysis (CoA) for the specific potency (e.g., ≥80.0% on an anhydrous basis).[1]

Use the following formula to calculate the mass of powder needed: Mass (mg) = (Desired

Concentration [mg/mL] x Desired Volume [mL]) / (Potency [decimal])

For example, to prepare 10 mL of a 100 mg/mL solution with a powder potency of 85%:

Mass (mg) = (100 mg/mL x 10 mL) / 0.85 = 1176.5 mg

Weigh the ticarcillin powder:

In a sterile environment (e.g., a laminar flow hood), accurately weigh the calculated

amount of ticarcillin disodium salt powder using an analytical balance and a sterile weigh

boat.

Dissolve the powder:

Transfer the powder to a sterile conical tube.

Add a portion of the sterile water (e.g., 7-8 mL for a final volume of 10 mL) to the tube.

Vortex the solution until the powder is completely dissolved. The solution should be clear

and colorless to faint yellow.[2]
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Adjust to the final volume:

Add sterile water to reach the final desired volume (e.g., 10 mL).

Mix the solution thoroughly by gentle inversion.

Sterilization:

Draw the ticarcillin solution into a sterile syringe.

Attach a sterile 0.22 µm syringe filter to the syringe.[7][8]

Filter-sterilize the solution into a new sterile conical tube.[7] Apply gentle and steady

pressure to the syringe plunger.

Aliquoting and Storage:

Dispense the sterile stock solution into sterile, labeled microcentrifuge tubes in volumes

appropriate for your experiments (e.g., 500 µL or 1 mL).

Store the aliquots at -20°C or -80°C.[3]

Experimental Workflow for Ticarcillin Stock Solution Preparation
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Preparation

Sterilization

Storage

1. Calculate Mass

2. Weigh Powder

3. Dissolve in Sterile Water

4. Adjust Final Volume

5. Assemble Syringe and Filter

6. Filter Sterilize

7. Aliquot into Tubes

8. Store at -20°C or -80°C
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Workflow for preparing a sterile ticarcillin stock solution.
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Application Data
Ticarcillin is used at various concentrations depending on the target microorganism and the

application. The following table summarizes recommended working concentrations.

Application
Target
Microorganism

Recommended
Working
Concentration

Stock
Concentration
(1000x)

General Bacterial

Selection
Escherichia coli 50 - 100 µg/mL 50 - 100 mg/mL

Plant Tissue Culture

(Agrobacterium

elimination)

Agrobacterium

tumefaciens

100 - 500 mg/L

(µg/mL)[9]
100 - 500 mg/mL

Minimal Inhibitory

Concentration (MIC)

Studies

Various bacterial

strains

Varies (e.g., 2 - 16

µg/mL for E. faecalis)

[10]

Dependent on the

highest concentration

tested

Note: The wide range of working concentrations for Agrobacterium tumefaciens in plant tissue

culture is due to variations in plant species sensitivity and the specific Agrobacterium strain

used. It is recommended to optimize the concentration for your specific experimental system.

Mechanism of Action: Inhibition of Bacterial Cell
Wall Synthesis
Ticarcillin, like other penicillin-based antibiotics, targets the final stages of peptidoglycan

synthesis, a critical component of the bacterial cell wall.

Ticarcillin Penicillin-Binding
Proteins (PBPs)

Binds to and inhibits

Peptidoglycan
Cross-linking Cell Lysis

Inhibition leads to
weakened cell wall and

Stable Cell WallLeads to
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Ticarcillin inhibits penicillin-binding proteins (PBPs), preventing peptidoglycan cross-linking and

leading to cell lysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. Ticarcillin disodium salt ≥85%, COA, Certificate of Analysis, 4697-14-7, T 6353
[ottokemi.com]

3. quora.com [quora.com]

4. file.glpbio.com [file.glpbio.com]

5. Ticarcillin disodium salt ≥85% 4697-14-7 - Manufacturers & Suppliers in India with
worldwide shipping. [ottokemi.com]

6. chromatographyonline.com [chromatographyonline.com]

7. UNIT 3D.1 Laboratory Maintenance of Agrobacterium - PMC [pmc.ncbi.nlm.nih.gov]

8. researchgate.net [researchgate.net]

9. yeasenbio.com [yeasenbio.com]

10. Ticarcillin/clavulanic acid: determination of minimal inhibitory concentrations against
bacterial strains isolated from patients in intensive care units. Comparison with other agents
- PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
Ticarcillin Stock Solution for Microbiology Experiments]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1683155#preparing-ticarcillin-stock-
solution-for-microbiology-experiments]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1683155?utm_src=pdf-body-img
https://www.benchchem.com/product/b1683155?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/00357
https://www.ottokemi.com/product/coa.aspx?c=T+6353
https://www.ottokemi.com/product/coa.aspx?c=T+6353
https://www.quora.com/How-do-I-make-an-antibiotic-stock-solution-of-1000mg-ml-from-100g-of-Ampicillin-powder
https://file.glpbio.com/quotepdf/coa.php?token=1oGJs6gxVEoxkjXNQo513X7vkOtXdVIiWXg8qIv-qo6lrIobiZc91w9qgptw-MlOGnqiwpqeW1rHCdxHaDXbFmvb7TuJK0ujF9IqLEn4evDLCoREx3BIvvjKeypYPVYpolBTxg0RqLr_t
https://www.ottokemi.com/antibiotics-a-to-z/ticarcillin-disodium.aspx
https://www.ottokemi.com/antibiotics-a-to-z/ticarcillin-disodium.aspx
https://www.chromatographyonline.com/view/certificate-of-analysis-coa-and-calculations-for-small-molecule-drugs
https://pmc.ncbi.nlm.nih.gov/articles/PMC3350319/
https://www.researchgate.net/post/How-do-I-prepare-antibiotic-stock-solution
https://www.yeasenbio.com/blogs/others/timentin-a-new-type-of-plant-tissue-culture-antibiotic-as-an-agrobacterium-inhibitor
https://pubmed.ncbi.nlm.nih.gov/8708742/
https://pubmed.ncbi.nlm.nih.gov/8708742/
https://pubmed.ncbi.nlm.nih.gov/8708742/
https://www.benchchem.com/product/b1683155#preparing-ticarcillin-stock-solution-for-microbiology-experiments
https://www.benchchem.com/product/b1683155#preparing-ticarcillin-stock-solution-for-microbiology-experiments
https://www.benchchem.com/product/b1683155#preparing-ticarcillin-stock-solution-for-microbiology-experiments
https://www.benchchem.com/product/b1683155#preparing-ticarcillin-stock-solution-for-microbiology-experiments
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683155?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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